Cas no 2228260-24-8 (4-(4-bromobutyl)-2-chloro-1-methoxybenzene)

4-(4-Bromobutyl)-2-chloro-1-methoxybenzene is a brominated aromatic compound featuring a chloro and methoxy substituent on the benzene ring, along with a flexible butyl chain terminated by a bromine atom. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or nucleophilic substitutions, where the bromobutyl moiety facilitates further functionalization. The chloro and methoxy groups enhance its reactivity in electrophilic aromatic substitution or metal-catalyzed transformations. Its well-defined molecular architecture allows for precise modifications in pharmaceutical, agrochemical, or materials science applications. The compound’s stability under standard conditions ensures reliable handling and storage.
4-(4-bromobutyl)-2-chloro-1-methoxybenzene structure
2228260-24-8 structure
Product Name:4-(4-bromobutyl)-2-chloro-1-methoxybenzene
CAS No:2228260-24-8
MF:C11H14BrClO
MW:277.585261821747
CID:6143451
PubChem ID:165794078
Update Time:2025-06-22

4-(4-bromobutyl)-2-chloro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromobutyl)-2-chloro-1-methoxybenzene
    • 2228260-24-8
    • EN300-1935997
    • Inchi: 1S/C11H14BrClO/c1-14-11-6-5-9(8-10(11)13)4-2-3-7-12/h5-6,8H,2-4,7H2,1H3
    • InChI Key: AASHDZVQKIYMTL-UHFFFAOYSA-N
    • SMILES: BrCCCCC1C=CC(=C(C=1)Cl)OC

Computed Properties

  • Exact Mass: 275.99166g/mol
  • Monoisotopic Mass: 275.99166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

4-(4-bromobutyl)-2-chloro-1-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1935997-0.05g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
0.05g
$1008.0 2023-09-17
Enamine
EN300-1935997-0.1g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
0.1g
$1056.0 2023-09-17
Enamine
EN300-1935997-0.25g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
0.25g
$1104.0 2023-09-17
Enamine
EN300-1935997-0.5g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
0.5g
$1152.0 2023-09-17
Enamine
EN300-1935997-1.0g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
1g
$1070.0 2023-05-31
Enamine
EN300-1935997-2.5g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
2.5g
$2351.0 2023-09-17
Enamine
EN300-1935997-5.0g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
5g
$3105.0 2023-05-31
Enamine
EN300-1935997-10.0g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
10g
$4606.0 2023-05-31
Enamine
EN300-1935997-1g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
1g
$1200.0 2023-09-17
Enamine
EN300-1935997-5g
4-(4-bromobutyl)-2-chloro-1-methoxybenzene
2228260-24-8
5g
$3479.0 2023-09-17

Additional information on 4-(4-bromobutyl)-2-chloro-1-methoxybenzene

Introduction to 4-(4-bromobutyl)-2-chloro-1-methoxybenzene (CAS No. 2228260-24-8)

4-(4-bromobutyl)-2-chloro-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228260-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons modified with bromo and chloro substituents, alongside a butyl chain and a methoxy group. Its unique structural features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural composition of 4-(4-bromobutyl)-2-chloro-1-methoxybenzene consists of a benzene ring substituted with a methoxy group at the 1-position, a chlorine atom at the 2-position, and a 4-bromobutyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential applications. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, making it a versatile building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzene ring core is a common scaffold in many drugs due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The methoxy group enhances lipophilicity, while the bromo and chloro substituents can modulate metabolic stability and binding affinity. Such features are often exploited in drug design to optimize pharmacokinetic profiles.

One of the most compelling aspects of 4-(4-bromobutyl)-2-chloro-1-methoxybenzene is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, derivatives of this structure have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The butyl chain attached to the bromine atom can be further modified to introduce additional functional groups, allowing for fine-tuning of biological properties.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for drug-like properties. Virtual screening methods, combined with molecular docking simulations, have been employed to identify promising candidates for further experimental validation. The structural features of 4-(4-bromobutyl)-2-chloro-1-methoxybenzene make it an attractive candidate for these studies, as its substituents provide multiple opportunities for interaction with biological targets.

The synthesis of 4-(4-bromobutyl)-2-chloro-1-methoxybenzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce the bromo and chloro substituents, followed by alkylation to attach the butyl chain. The methoxy group is usually introduced via methylation or nucleophilic substitution reactions. These synthetic routes highlight the compound's role as a key intermediate in pharmaceutical manufacturing.

From an industrial perspective, the demand for high-quality intermediates like 4-(4-bromobutyl)-2-chloro-1-methoxybenzene continues to rise as pharmaceutical companies seek innovative solutions for drug development. Its robust synthetic pathway and well-defined structure make it a reliable choice for large-scale production. Additionally, advances in green chemistry principles have led to more sustainable synthetic methods, reducing waste and improving efficiency in its preparation.

The biological activity of 4-(4-bromobutyl)-2-chloro-1-methoxybenzene has been explored in several preclinical studies. While it may not exhibit direct therapeutic effects on its own, its derivatives have shown promise in inhibiting specific enzymes involved in disease pathways. For example, modifications to the butyl chain have led to compounds that selectively target tyrosine kinases, which are overactive in many cancers. Such findings underscore its importance as a scaffold for drug discovery efforts.

Future research directions may focus on expanding the chemical space around this core structure by introducing additional functional groups or exploring different substitution patterns. Techniques such as cross-coupling reactions could be employed to diversify its derivatives further. Moreover, investigating its behavior under various metabolic conditions will provide insights into potential drug-drug interactions and toxicity profiles.

The role of CAS No. 2228260-24-8 in advancing medicinal chemistry cannot be overstated. Its unique combination of substituents offers unparalleled flexibility in designing novel therapeutics. As research progresses, this compound is expected to remain at the forefront of drug discovery efforts across academic institutions and pharmaceutical companies worldwide.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited